4-(2-((6,8-Dimethyl-5,7-dioxo-2-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)benzamide

• IUPAC Name: 4-[[2-(1,3-dimethyl-2,4-dioxo-7-phenylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetyl]amino]benzamide
• InChI: InChI=1S/C23H20N6O4S/c1-28-20-17(22(32)29(2)23(28)33)21(27-19(26-20)14-6-4-3-5-7-14)34-12-16(30)25-15-10-8-13(9-11-15)18(24)31/h3-11H,12H2,1-2H3,(H2,24,31)(H,25,30)
• InChI Key: WLGNVURLKKAFAO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CC=C3)SCC(=O)NC4=CC=C(C=C4)C(=O)N)C(=O)N(C1=O)C
• Molecular Formula: C23H20N6O4S
• Molecular Weight: 476.5 g/mol

Description

The compound is a derivative of pyrimido[4,5-d]pyrimidines. Pyrimido[4,5-d]pyrimidines are a class of heterocyclic compounds that have been widely used in the synthesis of various pharmaceuticals. They display a broad spectrum of biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.

Synthesis Analysis

The compound can be synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses and alternative synthetic routes whenever possible.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial and Antitumor Activity : Novel heterocyclic compounds derived from related chemical structures have been synthesized and evaluated for their antimicrobial and antitumor activities. For instance, pyrimidinone derivatives have shown significant in vitro antitumor activity against specific cancer cell lines, suggesting potential applications in cancer research (Fahim, Elshikh, & Darwish, 2019). Similarly, compounds with modifications on the pyrimidine ring structure have demonstrated antimicrobial properties, indicating their utility in developing new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

• Anti-inflammatory Applications : Compounds incorporating pyrimidine and thiophene moieties have been synthesized using citrazinic acid as a synthon, showing good anti-inflammatory activity. This suggests potential applications in developing anti-inflammatory drugs (Amr, Sabry, & Abdulla, 2007).

Chemical Synthesis and Characterization

• Polyimide Synthesis : Pyridine-containing polyimides have been synthesized for their promising thermal and mechanical properties, indicating applications in materials science. The involvement of pyridine and aromatic dianhydride in the synthesis points to the broader utility of nitrogen-containing heterocycles in developing advanced materials (Wang, Li, Zhang, Ma, Shao, & Zhao, 2006).

Antianaphylactic and Platelet Antiaggregating Activity

• Antianaphylactic Activity : Thieno[2,3-d]pyrimidine derivatives have been synthesized and shown to possess antianaphylactic activity, indicating potential research applications in studying allergic reactions and developing related therapeutics (Wagner, Vieweg, & Leistner, 1993).
• Platelet Antiaggregating Activity : Pyrazole derivatives have demonstrated platelet antiaggregating activity, suggesting their potential use in cardiovascular research and as a basis for developing anticoagulant drugs (Bondavalli, Bruno, Ranise, Schenone, D'Amico, Parrillo, Filippelli, & Rossi, 1992).